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Compound of Interest

Compound Name: Hydrogen maleate

Cat. No.: B1247457

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical

technique for the structural elucidation of organic molecules. Hydrogen maleate, the mono-

conjugate base of maleic acid, is a fundamental building block in organic synthesis and drug

development. An unambiguous assignment of its 1H and 13C NMR spectra is crucial for

reaction monitoring, quality control, and characterization of derivatives. This document provides

a detailed guide to the 1H and 13C NMR spectral assignments of hydrogen maleate and

standardized protocols for data acquisition.

1H and 13C NMR Spectral Data
Due to its molecular symmetry, the NMR spectrum of hydrogen maleate is relatively simple.

The molecule contains two chemically equivalent olefinic protons and two equivalent carboxyl

groups.

1H NMR Spectrum: The two magnetically equivalent olefinic protons (=CH) result in a single

sharp singlet.[1][2] The chemical shift of this peak typically appears in the range of 6.2 to 6.4

ppm.[1] The exact position is influenced by factors such as solvent, concentration, and pH.

The acidic carboxyl protons (-COOH) are labile. In aprotic deuterated solvents like DMSO-
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d6, they produce a broad signal, while in solvents like D2O, they readily exchange with

deuterium and their signal is often absent.[2]

13C NMR Spectrum: The 13C NMR spectrum shows two distinct signals corresponding to

the two types of carbon atoms in the molecule. The carboxyl carbons (C=O) are observed

further downfield compared to the olefinic carbons (-CH=).

The chemical structure and atom numbering for hydrogen maleate are shown below.

Figure 1: Numbering scheme for hydrogen maleate.

Data Presentation
The following tables summarize the assigned chemical shifts for hydrogen maleate in

common deuterated solvents.

Table 1: 1H NMR Chemical Shift Assignments for Hydrogen Maleate

Proton Assignment Multiplicity
Chemical Shift (δ)
in DMSO-d6 [ppm]

Chemical Shift (δ)
in D2O [ppm]

Olefinic (H2, H3) Singlet 6.26 6.2 - 6.4

Carboxyl (H1, H4) Broad Singlet
Variable (often >10

ppm)

Not Observed

(exchanged)

Data sourced from multiple references.[1][2]

Table 2: 13C NMR Chemical Shift Assignments for Hydrogen Maleate

Carbon Assignment Chemical Shift (δ) [ppm]

Carboxyl (C1, C4) ~166.5

Olefinic (C2, C3) ~130.0

Data sourced from a comprehensive report on NMR internal standards.[1]
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Logical Workflow for NMR Analysis
The structural analysis of a compound like hydrogen maleate using NMR follows a systematic

workflow, from sample handling to final data interpretation.

Sample Preparation
(Dissolution & Filtration)

1H NMR Acquisition
(Standard 1D Pulse Sequence)

13C NMR Acquisition
(Proton Decoupled Sequence)

1H Data Processing
(FT, Phasing, Baseline Correction)

1H Peak Assignment
(Chemical Shift, Integration)

Final Structure Confirmation
& Reporting

13C Data Processing
(FT, Phasing, Baseline Correction)

13C Peak Assignment
(Chemical Shift)

Click to download full resolution via product page

Figure 2: Experimental workflow for NMR analysis.

Experimental Protocols
The following are generalized protocols for acquiring high-quality 1D NMR spectra of hydrogen
maleate. Instrument-specific parameters may require optimization.

Protocol 1: Sample Preparation
Weighing: Accurately weigh 5-10 mg of hydrogen maleate for 1H NMR or 20-50 mg for 13C

NMR.
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Dissolution: Transfer the solid to a clean, dry vial. Add approximately 0.6-0.7 mL of a suitable

deuterated solvent (e.g., DMSO-d6 or D2O). Vortex briefly to dissolve the compound

completely.

Filtration: To remove any particulate matter that can degrade spectral quality, filter the

solution. Tightly pack a small plug of glass wool into a Pasteur pipette and filter the sample

directly into a clean, dry 5 mm NMR tube.

Volume Check: Ensure the final sample height in the NMR tube is approximately 4-5 cm.

Capping: Cap the NMR tube securely to prevent solvent evaporation and contamination.

Protocol 2: 1H NMR Data Acquisition
Instrument Setup: Insert the sample into the NMR spectrometer. Lock onto the deuterium

signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

Pulse Program: Select a standard one-pulse experiment (e.g., 'zg30' on Bruker systems).

Acquisition Parameters:

Spectral Width: Set a spectral width of approximately 12-16 ppm, centered around 6 ppm.

Number of Scans (NS): Acquire 8 to 16 scans for samples with sufficient concentration.

Relaxation Delay (D1): Use a relaxation delay of at least 5 seconds to ensure full

relaxation, which is important for accurate integration.

Acquisition Time (AQ): Set to at least 2.5 seconds to ensure good digital resolution.[1]

Data Processing: Perform a Fourier transform (FT) on the Free Induction Decay (FID). Apply

phase correction and baseline correction to the resulting spectrum. Reference the spectrum

to the residual solvent peak (DMSO-d6 at 2.50 ppm) or an internal standard.

Protocol 3: 13C NMR Data Acquisition
Instrument Setup: Use the same locked and shimmed sample from the 1H acquisition.
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Pulse Program: Select a standard proton-decoupled pulse program (e.g., 'zgpg30' on Bruker

systems) to obtain a spectrum with singlets for each carbon.

Acquisition Parameters:

Spectral Width: Set a spectral width of approximately 220-240 ppm.

Number of Scans (NS): Due to the low natural abundance of 13C, a larger number of

scans is required. Start with 256 or 512 scans and increase as needed based on the

signal-to-noise ratio.

Relaxation Delay (D1): A shorter delay of 2 seconds is typically sufficient.

Data Processing: Process the data similarly to the 1H spectrum (Fourier transform, phase

correction, and baseline correction). Reference the spectrum to the solvent peak (DMSO-d6

at 39.51 ppm).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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